Cas no 1851165-45-1 (1-Oxaspiro[5.5]undecan-2-ylmethanamine)

• Product Name: 1-Oxaspiro[5.5]undecan-2-ylmethanamine
• CAS No: 1851165-45-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6204978
• PubChem ID: 130583803
• Update Time: 2025-06-22

1-Oxaspiro[5.5]undecan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[5.5]undecan-2-ylmethanamine
• {1-oxaspiro[5.5]undecan-2-yl}methanamine
• 1851165-45-1
• EN300-738780
• 1-Oxaspiro[5.5]undecan-2-ylmethanamine

• Inchi： 1S/C11H21NO/c12-9-10-5-4-8-11(13-10)6-2-1-3-7-11/h10H,1-9,12H2
• InChI Key： BKNTVPUCIGYOTO-UHFFFAOYSA-N
• SMILES： O1C(CN)CCCC21CCCCC2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-Oxaspiro[5.5]undecan-2-ylmethanamine

Introduction to 1-Oxaspiro[5.5]undecan-2-ylmethanamine (CAS No. 1851165-45-1)

1-Oxaspiro[5.5]undecan-2-ylmethanamine, with the CAS number 1851165-45-1, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of spirocyclic amines, which are known for their structural complexity and diverse biological activities.

The chemical structure of 1-Oxaspiro[5.5]undecan-2-ylmethanamine features a spirocyclic ring system with an oxacycle and an amine functional group. The spirocyclic framework provides a rigid and conformationally constrained structure, which can be advantageous in designing molecules with specific binding properties and reduced metabolic liabilities. The presence of the amine group adds further versatility, allowing for the formation of hydrogen bonds and interactions with various biological targets.

Recent research has highlighted the potential of spirocyclic compounds in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of spirocyclic amines as inhibitors of protein-protein interactions (PPIs), which are crucial in many disease pathways. The study demonstrated that compounds like 1-Oxaspiro[5.5]undecan-2-ylmethanamine can effectively disrupt PPIs, offering new avenues for drug discovery in areas such as cancer and neurodegenerative diseases.

In another study, researchers at the University of California, San Francisco, investigated the pharmacokinetic properties of spirocyclic amines, including 1-Oxaspiro[5.5]undecan-2-ylmethanamine. The results showed that these compounds exhibit favorable oral bioavailability and metabolic stability, making them promising candidates for further preclinical and clinical evaluation. The study also highlighted the importance of optimizing the chemical structure to enhance solubility and permeability, which are critical factors for successful drug development.

The synthesis of 1-Oxaspiro[5.5]undecan-2-ylmethanamine has been reported using various methodologies, including transition-metal-catalyzed reactions and multistep synthetic routes. A notable synthetic approach involves the use of palladium-catalyzed cyclization reactions to form the spirocyclic core, followed by selective functionalization to introduce the amine group. This approach allows for high yields and good stereoselectivity, facilitating the preparation of enantiomerically pure compounds if required.

In terms of biological activity, 1-Oxaspiro[5.5]undecan-2-ylmethanamine has shown promising results in preliminary assays. For example, it has been tested for its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The compound exhibited selective binding to specific GPCRs, suggesting its potential as a lead molecule for developing receptor-specific drugs.

The safety profile of 1-Oxaspiro[5.5]undecan-2-ylmethanamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-Oxaspiro[5.5]undecan-2-ylmethanamine (CAS No. 1851165-45-1) represents an exciting molecule with a unique chemical structure and promising biological properties. Its potential applications in drug discovery and development are supported by recent research findings, making it an attractive candidate for further investigation. As ongoing studies continue to explore its pharmacological properties and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.